Cas no 82598-84-3 (2,3,4,6-Tetra-O-benzyl-D-galactono-1,5-lactone)

• Product Name: 2,3,4,6-Tetra-O-benzyl-D-galactono-1,5-lactone
• CAS No: 82598-84-3
• MF: C₃₄H₃₄O₆
• MW: 538.63016
• CID: 987990
• PubChem ID: 11060569
• Update Time: 2024-10-27

2,3,4,6-Tetra-O-benzyl-D-galactono-1,5-lactone Chemical and Physical Properties

Names and Identifiers

• 2,3,4,6-Tetra-O-benzyl-D-galactono-1,5-lactone
• 2,3,4,6-Tetrakis-O-(phenylmethyl)-D-galactonic Acid d-Lactone
• 2,3,4,6-Tetra-O-benz
• DTXSID30453681
• W-203876
• 82598-84-3
• (3R,4S,5S,6R)-3,4,5-tris(phenylmethoxy)-6-(phenylmethoxymethyl)oxan-2-one
• SCHEMBL2174263

• Inchi： 1S/C34H34O6/c35-34-33(39-24-29-19-11-4-12-20-29)32(38-23-28-17-9-3-10-18-28)31(37-22-27-15-7-2-8-16-27)30(40-34)25-36-21-26-13-5-1-6-14-26/h1-20,30-33H,21-25H2/t30-,31+,32+,33-/m1/s1
• InChI Key： BUBVLQDEIIUIQG-JDIHBLRXSA-N
• SMILES： O([C@@H]1[C@H](C(=O)O[C@H](COCC2C=CC=CC=2)[C@@H]1OCC1C=CC=CC=1)OCC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 538.23553880g/mol
• Monoisotopic Mass: 538.23553880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 13
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 446.4±38.0 °C at 760 mmHg
• Flash Point: 192.3±20.3 °C
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

2,3,4,6-Tetra-O-benzyl-D-galactono-1,5-lactone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides